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Abstract
2,2',4,5,5'-Pentachlorobiphenyl, designated as PCB-118, is a persistent organic pollutant of

significant environmental and toxicological concern. As a member of the polychlorinated

biphenyl (PCB) family, its chemical stability and lipophilicity contribute to its long-range

transport, bioaccumulation, and resistance to degradation. This technical guide provides a

comprehensive overview of the environmental persistence and half-life of PCB-118 across

various environmental compartments and biological systems. It includes a detailed summary of

its half-life in soil, sediment, water, and air, as well as its biological half-life in humans and other

organisms. Furthermore, this document outlines the key experimental protocols for determining

its persistence and details the primary abiotic and biotic degradation pathways.

Introduction to 2,2',4,5,5'-Pentachlorobiphenyl (PCB-
118)
Polychlorinated biphenyls (PCBs) are a class of 209 synthetic chlorinated organic compounds

(congeners) that were widely used in industrial applications such as dielectric fluids in
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transformers and capacitors, heat transfer fluids, and as additives in plastics and paints due to

their chemical stability and insulating properties.[1][2] The production of PCBs was banned in

many countries in the 1970s due to their environmental persistence, bioaccumulation, and

adverse health effects.[1]

PCB-118 is a pentachlorobiphenyl, meaning it has five chlorine atoms attached to the biphenyl

structure. It is considered a "dioxin-like" PCB due to its ability to bind to the aryl hydrocarbon

receptor (AhR), although with lower affinity than the most potent dioxin, 2,3,7,8-

tetrachlorodibenzo-p-dioxin (TCDD). This interaction can lead to a range of toxicological

effects, including impacts on the endocrine, immune, and nervous systems.[3][4] Given its

persistence and toxicity, understanding the environmental fate and half-life of PCB-118 is

crucial for risk assessment and remediation strategies.

Environmental Persistence and Half-Life of PCB-118
The environmental persistence of PCB-118 is highly variable and dependent on the specific

environmental compartment, prevailing environmental conditions (e.g., temperature, UV

radiation, microbial activity), and the presence of other chemical species.

Data Presentation: Half-life of PCB-118
The following tables summarize the reported half-life values for PCB-118 in various

environmental and biological matrices.

Table 1: Environmental Half-life of PCB-118
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Environmental
Compartment

Half-life (Years)
Conditions/Study
Details

Citation(s)

Soil 6.8 - 25

The half-life of PCBs

in soil can range from

years to decades. A

study on anaerobic

dechlorination in

sediment, considered

a proxy for dry soil in

some assessments,

derived a half-life of

6.8 years for PCB-

118. Other studies on

various PCB

congeners in soil have

reported half-lives

ranging from 7 to 25

years.

[5][6]

Sediment 6.8 - 10

In anaerobic

sediments from New

Bedford Harbor, the

half-life of PCB-118

was estimated to be

6.8 years. Another

study on Hudson

River sediments found

an average

elimination half-life of

10 years for PCB-118.

[5]

Water Variable (Days to

Years)

The half-life of PCBs

in surface water is

estimated to be highly

variable, potentially

ranging from days to

years, influenced by

factors like photolysis

[7]
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and microbial

degradation. Specific

half-life values for

PCB-118 in water are

not frequently

reported, but for

readily biodegradable

chemicals, a default

half-life of 15 days in

freshwater is often

used for modeling,

although this is likely a

conservative estimate

for a persistent

compound like PCB-

118.

Air > 24 hours

The atmospheric

lifetime of PCBs is

primarily determined

by their reaction with

hydroxyl (OH)

radicals. For many

PCB congeners,

including those with

five chlorine atoms,

the atmospheric half-

lives are predicted to

be longer than 24

hours.

[8][9]

Table 2: Biological Half-life of PCB-118
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Organism Tissue/Matrix
Half-life
(Years)

Conditions/Stu
dy Details

Citation(s)

Human Serum/Plasma 4.5 - 9.3

Studies in

children have

shown apparent

elimination half-

lives of 4.5-5.5

years. Another

study using a

population

pharmacokinetic

model estimated

an intrinsic

elimination half-

life of 9.3 years.

A different model

estimated an

intrinsic

elimination half-

life of 6.3 years.

[10][11]

Human
General

Population
6.65

A study reported

a total body

amount related

half-life of 6.65

years for PCB-

118.

[12]

Rat Liver

> 90 days

(approx. 0.25

years)

Studies on rats

administered a

mixture of PCBs,

including PCB-

118, showed a

total body burden

half-life of over

90 days.
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Experimental Protocols for Half-life Determination
The determination of the environmental and biological half-life of PCB-118 involves a multi-step

process encompassing sample collection, extraction, cleanup, and instrumental analysis. The

general workflow is applicable across different matrices with specific modifications.

General Experimental Workflow

1. Sample Collection

2. Sample Preparation & Extraction

3. Extract Cleanup

4. Instrumental Analysis

5. Data Analysis

Soil/Sediment Core

Solvent Extraction
(e.g., Soxhlet, ASE)

Water Grab Sample

Solid Phase Extraction (SPE)

Air (High-Volume Sampler)

Column Chromatography
(e.g., Florisil, Silica Gel)

Gas Chromatography-Mass Spectrometry (GC-MS/MS)

Half-life Calculation
(First-order kinetics)

Click to download full resolution via product page

Caption: General workflow for determining the half-life of PCB-118.
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Detailed Methodologies
3.2.1. Soil and Sediment Analysis

Sampling: Soil and sediment samples are collected using core samplers to obtain depth

profiles, which can provide historical deposition data. Surface grab samples are also

common.

Extraction: PCBs are extracted from the solid matrix using methods like Soxhlet extraction,

accelerated solvent extraction (ASE), or ultrasonic extraction with solvents such as hexane,

acetone, or a mixture thereof.[13][14]

Cleanup: The extracts are cleaned to remove interfering compounds. This is often achieved

using column chromatography with adsorbents like Florisil, silica gel, or alumina.[14]

Quantification: The concentration of PCB-118 is determined using high-resolution gas

chromatography coupled with either an electron capture detector (GC-ECD) or, more

commonly, a mass spectrometer (GC-MS or GC-MS/MS) for higher selectivity and sensitivity.

[15][16]

Half-life Calculation: For field studies, the decline in concentration over time in dated

sediment or soil cores is used to calculate the half-life, often assuming first-order decay

kinetics.

3.2.2. Water Analysis

Sampling: Large volume water samples (e.g., 1-4 liters) are collected.

Extraction: PCBs are extracted from the water using liquid-liquid extraction with a non-polar

solvent or by passing the water through a solid-phase extraction (SPE) cartridge (e.g., C18).

[17][18]

Cleanup and Quantification: Similar to soil and sediment analysis, the extract is cleaned up

and analyzed by GC-MS.[18]

Half-life Determination: Laboratory studies often involve spiking water with PCB-118 and

monitoring its degradation over time under controlled conditions (e.g., with exposure to UV
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light to measure photodegradation).

3.2.3. Air Analysis

Sampling: High-volume air samplers are used to draw a known volume of air through a filter

(to capture particulate-bound PCBs) and a sorbent trap (e.g., polyurethane foam - PUF) to

capture gas-phase PCBs.[19]

Extraction, Cleanup, and Quantification: The filter and PUF are extracted, the extract is

cleaned, and the concentration is determined by GC-MS.

Half-life Estimation: Atmospheric half-life is often estimated using models that consider the

rate of reaction with atmospheric oxidants, primarily the hydroxyl radical (OH•).[8]

3.2.4. Biological Sample Analysis

Sampling: Blood (serum or plasma), adipose tissue, or milk samples are collected.

Extraction: Lipids and PCBs are extracted using a solvent mixture. For serum, this may

involve protein precipitation followed by liquid-liquid extraction.

Cleanup: The lipid content is often removed, and the extract is cleaned using column

chromatography.

Quantification: Analysis is performed by GC-MS.

Half-life Calculation: In humans, half-life is often determined through longitudinal studies that

measure the decline in PCB body burden over time. Pharmacokinetic models are used to

differentiate between apparent half-life (which includes ongoing exposure) and intrinsic half-

life (the true elimination rate).[11]

Degradation Pathways of PCB-118
The degradation of PCB-118 in the environment can occur through both biotic (microbial) and

abiotic processes. The efficiency of these pathways is often slow, contributing to the

persistence of this congener.
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Biotic Degradation
Microbial degradation is a key process in the environmental fate of PCBs. It can occur under

both anaerobic and aerobic conditions.

4.1.1. Anaerobic Reductive Dechlorination Under anaerobic conditions, such as in buried

sediments, microorganisms can remove chlorine atoms from the biphenyl rings in a process

called reductive dechlorination.[6] This process is generally more effective for more highly

chlorinated PCBs. For PCB-118, this typically involves the removal of meta and para chlorines.

[20]

2,2',4,5,5'-Pentachlorobiphenyl (PCB-118)

2,3',4',5-Tetrachlorobiphenyl (PCB-70)  -Cl (para)

2,3',4,4'-Tetrachlorobiphenyl (PCB-66)
  -Cl (meta)

2,3',5-Trichlorobiphenyl (PCB-26)
  -Cl

2,4,4'-Trichlorobiphenyl (PCB-28)
  -Cl

Click to download full resolution via product page

Caption: Anaerobic reductive dechlorination pathway of PCB-118.

4.1.2. Aerobic Biodegradation Aerobic bacteria can degrade less chlorinated PCBs through an

oxidative pathway.[21] The initial step is catalyzed by a biphenyl dioxygenase, which introduces

two hydroxyl groups onto one of the aromatic rings. The ring is then cleaved, and the resulting

metabolites can enter central metabolic pathways. While aerobic degradation is more effective

for PCBs with fewer chlorine atoms, some bacteria have shown the ability to degrade

pentachlorobiphenyls.[22][23]
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PCB Congener

PCB-cis-dihydrodiol

Biphenyl Dioxygenase (bphA)

Dihydroxy-PCB

Dihydrodiol Dehydrogenase (bphB)

Ring Cleavage Product

Dioxygenase (bphC)

Chlorobenzoic Acid

Hydrolase (bphD)

Central Metabolism
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Caption: General aerobic degradation pathway for PCBs by bacteria.

Abiotic Degradation
4.2.1. Photodegradation In the atmosphere and surface waters, PCBs can be degraded by

sunlight (photolysis).[24] This process can occur through direct absorption of UV radiation,

leading to the cleavage of carbon-chlorine bonds, or indirectly through reactions with

photochemically generated reactive species like hydroxyl radicals.[8][25]
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4.2.2. Chemical Oxidation In controlled environments, such as for soil remediation, chemical

oxidation using strong oxidizing agents like Fenton's reagent (hydrogen peroxide and an iron

catalyst) or persulfate can be used to destroy PCBs.[26] This process involves the generation

of highly reactive free radicals that attack the PCB molecule.

Conclusion
2,2',4,5,5'-Pentachlorobiphenyl (PCB-118) is a highly persistent compound in the

environment, with half-lives spanning several years to decades in soil and sediment. Its

biological half-life in humans is also significant, in the range of several years, leading to long-

term body burdens. While natural degradation processes such as microbial degradation and

photolysis do occur, they are generally slow. A thorough understanding of the persistence and

degradation pathways of PCB-118 is essential for developing effective risk assessment models

and remediation technologies for contaminated sites. The experimental protocols outlined in

this guide provide a framework for the continued study of this and other persistent organic

pollutants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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